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Compound of Interest

Compound Name: Vinylcyclooctane

Cat. No.: B1216576 Get Quote

Essential Safety and Handling Guide for
Vinylcyclooctane
This document provides immediate and essential safety protocols, operational guidelines, and

disposal plans for the handling of Vinylcyclooctane. It is intended for researchers, scientists,

and drug development professionals to ensure safe laboratory practices.

Hazard Summary
Vinylcyclooctane is a chemical that requires careful handling due to its hazardous properties.

Based on available data, it is classified as:

Highly Flammable: The liquid and its vapor are highly flammable.[1]

Harmful if Swallowed: Poses a significant health risk if ingested.[1]

Environmental Hazard: Very toxic to aquatic life, with long-lasting effects.[1]

The GHS pictograms associated with this chemical are Flammable, Irritant, and Environmental

Hazard.[1]

Personal Protective Equipment (PPE)
A comprehensive PPE strategy is the last line of defense against chemical exposure. The

following PPE is mandatory when handling Vinylcyclooctane.
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Protection Type Specific PPE Requirement Rationale

Eye & Face

Chemical splash goggles

meeting ANSI Z87.1

standards. A face shield should

be worn over goggles when

there is a risk of splashing or a

highly exothermic reaction.[2]

[3]

To protect eyes and face from

splashes, sprays, and potential

projectiles.[3][4]

Hand

Chemical-resistant gloves

(e.g., Nitrile, Neoprene).

Disposable nitrile gloves

provide good short-term

protection.[2] It is crucial to

consult the glove

manufacturer's resistance

guide for suitability against

Vinylcyclooctane.

To prevent skin contact. All

disposable gloves are

permeable to some extent;

select the one with the lowest

permeability for this specific

hazard.[5]

Body

A flame-resistant lab coat worn

over long pants and closed-

toe, liquid-resistant shoes.[2]

[5] For larger quantities or

increased splash potential, a

chemical-resistant apron or

coveralls should be used.[4][6]

To protect skin and clothing

from contamination.[5] Cotton

or other non-synthetic clothing

should be worn under the lab

coat.

Respiratory

All handling of

Vinylcyclooctane must be

performed in a certified

chemical fume hood to

minimize inhalation exposure.

[7] If engineering controls are

insufficient or in the event of a

large spill, a NIOSH-approved

air-purifying respirator with

appropriate organic vapor

cartridges is required.[2][6]

To protect against inhaling

harmful vapors.
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Quantitative Data
The following tables summarize the known physical, chemical, and safety data for

Vinylcyclooctane.

Physical and Chemical Properties

Property Value

Molecular Formula C₁₀H₁₈[1]

Molecular Weight 138.25 g/mol [1]

Boiling Point ~ 178.7 °C (Estimated)[1]

Flash Point ~ 48 °C (Estimated)[1]

| Octanol-Water Partition Coefficient (Log P) | ~ 5.03 (Estimated, indicates high lipophilicity)[1] |

Exposure Limits

Substance Limit Type Value

Vinylcyclooctane N/A

No specific OSHA PEL or

ACGIH TLV has been

established.

Vinyl Cyclohexene Dioxide

(Related Compound)
ACGIH TLV (8-hr TWA) 0.1 ppm[7]

Vinyl Cyclohexene Dioxide

(Related Compound)
NIOSH REL (10-hr TWA) 10 ppm[7]

Given the lack of specific data for Vinylcyclooctane, all contact should be minimized to the

lowest possible level.

Operational and Disposal Plans
Experimental Protocol: Safe Handling Workflow
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This protocol outlines the step-by-step procedure for safely using Vinylcyclooctane in a

laboratory setting.

1. Pre-Handling Preparation:

Risk Assessment: Conduct a thorough risk assessment for the planned experiment.
Fume Hood Verification: Ensure the chemical fume hood is operational and has a current
certification.
PPE Inspection: Inspect all PPE for damage or contamination before use.
Spill Kit: Confirm that a spill kit appropriate for flammable liquids is readily accessible.
Emergency Equipment: Locate the nearest safety shower, eyewash station, and fire
extinguisher.

2. Handling Procedure:

Work in Fume Hood: Conduct all transfers and manipulations of Vinylcyclooctane inside a
certified chemical fume hood.
Grounding: Use proper grounding and bonding techniques for containers to prevent static
discharge when transferring flammable liquids.
Avoid Ignition Sources: Keep away from open flames, hot surfaces, and sparks.
Dispensing: Use a bottle-top dispenser or pipette with compatible tips to transfer the liquid.
Avoid pouring directly from large containers to small ones to minimize vapor release and
splashing.
Keep Containers Closed: Keep containers sealed when not in use.

3. Post-Handling Procedures:

Decontamination: Wipe down the work area in the fume hood with an appropriate solvent
and then clean with soap and water.
Glove Removal: Remove gloves using the proper technique to avoid skin contamination and
dispose of them in the designated hazardous waste stream.
Hand Washing: Wash hands thoroughly with soap and water after removing gloves.[7]

Waste Disposal Plan
Liquid Waste: Collect all waste Vinylcyclooctane and solutions containing it in a clearly

labeled, sealed, and compatible hazardous waste container. The label should read

"Hazardous Waste," "Flammable Liquid," and "Vinylcyclooctane."
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Solid Waste: All contaminated materials (e.g., gloves, pipette tips, paper towels) must be

disposed of in a designated solid hazardous waste container. Do not mix with general

laboratory trash.

Storage: Store waste containers in a designated satellite accumulation area away from

ignition sources and incompatible materials.

Disposal Request: Follow your institution's procedures for hazardous waste pickup and

disposal.

Emergency Procedures
Spill:

Alert personnel in the immediate area and evacuate if necessary.

If the spill is small and you are trained to handle it, use a flammable liquid spill kit to

absorb the material.

Eliminate all ignition sources.

Place absorbed material into a sealed container for hazardous waste disposal.

For large spills, evacuate the area and contact your institution's emergency response

team.

Skin Contact: Immediately flush the affected area with copious amounts of water for at least

15 minutes and remove contaminated clothing. Seek medical attention.

Eye Contact: Immediately flush eyes with water for at least 15 minutes at an eyewash

station, holding eyelids open. Seek immediate medical attention.

Inhalation: Move the affected person to fresh air. If breathing is difficult, administer oxygen.

Seek medical attention.

Ingestion: Do NOT induce vomiting. Rinse mouth with water and seek immediate medical

attention.
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Mandatory Visualization
Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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